4-(3-Chlorophenyl)-2-morpholin-4-ylpyrimidine-5-carboxylic acid

• IUPAC Name: 4-(3-chlorophenyl)-2-morpholin-4-ylpyrimidine-5-carboxylic acid
• InChI: InChI=1S/C15H14ClN3O3/c16-11-3-1-2-10(8-11)13-12(14(20)21)9-17-15(18-13)19-4-6-22-7-5-19/h1-3,8-9H,4-7H2,(H,20,21)
• InChI Key: JMYIZXILDACNMV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=C(C(=N2)C3=CC(=CC=C3)Cl)C(=O)O
• Molecular Formula: C15H14ClN3O3
• Molecular Weight: 319.74 g/mol
• CAS No.: 1798680-79-1

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the pyrimidine ring might be formed through a condensation reaction, while the morpholine ring could be introduced through a nucleophilic substitution reaction. The exact synthesis would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine and morpholine rings suggests that the molecule would have a fairly rigid structure. The electron-withdrawing chloro group on the phenyl ring could potentially influence the electronic distribution within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carboxylic acid group could participate in acid-base reactions, while the pyrimidine ring might undergo electrophilic aromatic substitution. The morpholine ring could potentially act as a nucleophile in certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar carboxylic acid group and the nonpolar phenyl ring. Its melting and boiling points would depend on the strength of the intermolecular forces within the substance.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with a specific biological target to exert its effects.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety precautions. These might include wearing personal protective equipment and ensuring adequate ventilation. The specific hazards associated with this compound would depend on its physical and chemical properties.